3-(3-Hydroxypiperidin-1-yl)-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-(3-hydroxypiperidin-1-yl)-1H-pyrazin-2-one
• InChI: InChI=1S/C9H13N3O2/c13-7-2-1-5-12(6-7)8-9(14)11-4-3-10-8/h3-4,7,13H,1-2,5-6H2,(H,11,14)
• InChI Key: JCWZPPJEMWLUCH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CNC2=O)O
• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol

Description

“3-(3-Hydroxypiperidin-1-yl)-1,2-dihydropyrazin-2-one” is a complex organic compound. It contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Pharmaceutical Applications

• Summary of Application : Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
• Methods of Application : The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.
• Results or Outcomes : More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Synthesis of Biologically Active Substances

• Summary of Application : The authors performed the large-scale enantioselective reduction of 2,3-disubstituted indenopyridine as part of the synthesis of a biologically active substance—11β-hydroxysteroid dehydrogenase type 1 inhibitor (11β-HSD1).
• Methods of Application : The synthesis involved the large-scale enantioselective reduction of 2,3-disubstituted indenopyridine.
• Results or Outcomes : 11β-HSD1 is used for treating diseases associated with cortisol abnormalities.

Heterocyclic Building Blocks

• Summary of Application : 3-Hydroxypiperidine is used as a building block in the synthesis of various heterocyclic compounds.
• Methods of Application : It is used in various chemical reactions to form complex structures.
• Results or Outcomes : The resulting compounds have diverse properties and can be used in a variety of applications, including drug development.

Synthesis of Unsymmetrical Ureas

• Summary of Application : Piperidine derivatives are used in the synthesis of unsymmetrical ureas.
• Methods of Application : The synthesis involves specific chemical reactions with piperidine derivatives.
• Results or Outcomes : Unsymmetrical ureas have potential applications in medicinal chemistry.

Synthesis of Piperidine Nucleoside Analogs

• Summary of Application : Piperidine derivatives are used in the synthesis of piperidine nucleoside analogs.
• Methods of Application : The synthesis involves specific chemical reactions with piperidine derivatives.
• Results or Outcomes : Piperidine nucleoside analogs have potential applications in medicinal chemistry.

Fluorination Reactions

• Summary of Application : Piperidine derivatives are used in fluorination reactions.
• Methods of Application : The synthesis involves specific chemical reactions with piperidine derivatives.
• Results or Outcomes : The resulting fluorinated compounds have diverse properties and can be used in a variety of applications, including drug development.

Safety And Hazards

The safety data sheet for piperidine indicates that it is a highly flammable liquid and vapor. It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.